3'-Amino-2',3'-dideoxycytidine
3'-Amino-2',3'-dideoxycytidine
Brand Name:
Vulcanchem
CAS No.:
84472-90-2
VCID:
VC1589888
InChI:
InChI=1S/C9H14N4O3/c10-5-3-8(16-6(5)4-14)13-2-1-7(11)12-9(13)15/h1-2,5-6,8,14H,3-4,10H2,(H2,11,12,15)
SMILES:
C1C(C(OC1N2C=CC(=NC2=O)N)CO)N
Molecular Formula:
C9H14N4O3
Molecular Weight:
226.23 g/mol
3'-Amino-2',3'-dideoxycytidine
CAS No.: 84472-90-2
Cat. No.: VC1589888
Molecular Formula: C9H14N4O3
Molecular Weight: 226.23 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 84472-90-2 |
|---|---|
| Molecular Formula | C9H14N4O3 |
| Molecular Weight | 226.23 g/mol |
| IUPAC Name | 4-amino-1-[4-amino-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one |
| Standard InChI | InChI=1S/C9H14N4O3/c10-5-3-8(16-6(5)4-14)13-2-1-7(11)12-9(13)15/h1-2,5-6,8,14H,3-4,10H2,(H2,11,12,15) |
| Standard InChI Key | LDQAHTVPOZCQNH-UHFFFAOYSA-N |
| Isomeric SMILES | C1[C@@H]([C@H](O[C@H]1N2C=CC(=NC2=O)N)CO)N |
| SMILES | C1C(C(OC1N2C=CC(=NC2=O)N)CO)N |
| Canonical SMILES | C1C(C(OC1N2C=CC(=NC2=O)N)CO)N |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator